Cas no 2680724-25-6 (benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate)

• Product Name: benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate
• CAS No: 2680724-25-6
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 5632051
• PubChem ID: 165939301
• Update Time: 2025-10-30

benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680724-25-6
• benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate
• EN300-28289026

• Inchi： 1S/C13H12ClN3O3/c1-19-11-10(7-15-12(14)17-11)16-13(18)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,16,18)
• InChI Key： WUPZSCKVASSPJN-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.0567189g/mol
• Monoisotopic Mass: 293.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.3Ų

Additional information on benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate

Recent Advances in the Study of Benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate (CAS: 2680724-25-6)

Benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate (CAS: 2680724-25-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The compound's unique structural features, including the chloro and methoxy substituents on the pyrimidine ring, contribute to its biological activity and selectivity.

Recent studies have focused on the synthesis and optimization of benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate derivatives to enhance their pharmacokinetic properties and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that modifications at the carbamate benzyl group can significantly influence the compound's binding affinity to specific kinase targets. The research team employed structure-activity relationship (SAR) studies to identify key structural elements responsible for improved target engagement and reduced off-target effects.

In terms of mechanism of action, benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate has been shown to act as a potent inhibitor of several cancer-related kinases. A preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits nanomolar inhibitory activity against certain receptor tyrosine kinases involved in tumor angiogenesis and proliferation. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of the target kinases.

The synthetic accessibility of benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate has also been a subject of recent investigations. A 2024 report in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield and purity. The new synthetic protocol employs greener solvents and catalytic conditions, addressing previous challenges in the manufacturing process while maintaining the compound's structural integrity.

Emerging applications of benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate extend beyond oncology. Recent findings suggest potential utility in inflammatory diseases and neurological disorders, as evidenced by its modulatory effects on specific signaling pathways. However, further preclinical validation is required to fully explore these therapeutic possibilities. Current research efforts are focused on developing more selective derivatives with improved blood-brain barrier penetration for CNS applications.

In conclusion, benzyl N-(2-chloro-4-methoxypyrimidin-5-yl)carbamate (2680724-25-6) represents a versatile scaffold in medicinal chemistry with multiple therapeutic applications. Ongoing research continues to uncover new dimensions of its biological activity and potential clinical utility. The compound's development exemplifies the convergence of synthetic chemistry and biological target validation in modern drug discovery.